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In the field of natural product chemistry and drug development, the unambiguous determination

of a molecule's three-dimensional structure is a critical step. For novel compounds such as

Gigantine, a recently isolated alkaloid with significant therapeutic potential, confirming its

proposed structure is paramount. This guide provides a comprehensive comparison of the use

of two-dimensional nuclear magnetic resonance (2D NMR) spectroscopy for the structural

elucidation of Gigantine, supported by experimental data and protocols. We also present

alternative and complementary techniques to provide a holistic view of the structure

confirmation process.

I. Structural Elucidation of Gigantine using 2D NMR
The proposed structure of Gigantine was determined through a series of 2D NMR

experiments. These techniques provide through-bond and through-space correlations between

nuclei, allowing for the assembly of the molecular skeleton and the determination of relative

stereochemistry. The primary 2D NMR experiments used in the structural confirmation of

Gigantine include:

COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) spin-spin coupling

networks, revealing adjacent protons.

HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to their

attached carbons (¹H-¹³C one-bond correlations).
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HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and

carbons over two to three bonds (¹H-¹³C long-range correlations), which is crucial for

connecting different spin systems.

NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals through-space proximity of

protons, providing information about the stereochemistry and conformation of the molecule.

The data obtained from these experiments allowed for the complete assignment of all proton

and carbon signals in the Gigantine molecule, confirming its proposed planar structure and

relative stereochemistry.

The process of confirming the structure of Gigantine using 2D NMR follows a logical sequence

of experiments and data analysis. The workflow ensures that all necessary correlations are

established to piece together the molecular structure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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